Cas no 59855-03-7 (NA)

NA structure
NA structure
Product Name:NA
CAS No:59855-03-7
MF:C15H15N3
MW:237.299702882767
CID:950772
PubChem ID:606722
Update Time:2025-04-19

NA Chemical and Physical Properties

Names and Identifiers

    • 4-(5-Butyl-2-pyrimidinyl)benzonitrile
    • 1,5-Dihydro-5-butyl-1-methyl-4H-1,2,3-triazole(4,5-c)quinolin-4-one
    • 4-(5-butyl-pyrimidin-2-yl)-benzonitrile
    • 4H-1,2,3-Triazole(4,5-c)quinolin-4-one, 1,5-dihydro-5-butyl-1-methyl-
    • 5-Butyl-1-methyl-1H-triazolo(4,5-c)quinolin-4(5H)-one
    • 5-butyl-1-methyl-1H-triazolo< 4,5-c> quinolin-4(5H)-
    • 5-n-Butyl-1-methyl-1H,5H-triazolo[4,5-c]quinolin-4-one
    • 5-n-butyl-2-(4-cyanophenyl)-pyrimidine
    • AC1MIQ0F
    • CHEMBL130874
    • LS-156104
    • SureCN9207552
    • 59855-03-7
    • Benzonitrile, 4-(5-butyl-2-pyrimidinyl)-
    • 4-(5-Butyl-2-pyrimidinyl)benzonitrile #
    • SCHEMBL9000305
    • NA
    • Inchi: 1S/C15H15N3/c1-2-3-4-13-10-17-15(18-11-13)14-7-5-12(9-16)6-8-14/h5-8,10-11H,2-4H2,1H3
    • InChI Key: LGZVXDCVOZLFAW-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC(C#N)=CC=2)=NC=C(C=1)CCCC

Computed Properties

  • Exact Mass: 237.126597491g/mol
  • Monoisotopic Mass: 237.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 49.6Ų
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